Cas no 315682-83-8 (N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-amine)

• Product Name: N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-amine
• CAS No: 315682-83-8
• MF: C₂₁H₁₅ClF₃N₃S
• MW: 433.877112627029
• CID: 6238905
• PubChem ID: 2238910
• Update Time: 2025-06-08

N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-amine
• N-[4-chloro-3-(trifluoromethyl)phenyl]-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine
• 315682-83-8
• AKOS000811621
• N-(4-chloro-3-(trifluoromethyl)phenyl)-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine
• F1142-4857

• Inchi： 1S/C21H15ClF3N3S/c1-11-3-4-13(7-12(11)2)15-9-29-20-18(15)19(26-10-27-20)28-14-5-6-17(22)16(8-14)21(23,24)25/h3-10H,1-2H3,(H,26,27,28)
• InChI Key： BVHODVLGEGWPFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)NC1=C2C(=NC=N1)SC=C2C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 433.0627308g/mol
• Monoisotopic Mass: 433.0627308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-amine

N-4-Chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine: A Comprehensive Overview

N-4-Chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 315682-83-8) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a thienopyrimidine derivative, has garnered significant attention due to its unique structural features and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis: The chemical structure of N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine is characterized by a thienopyrimidine core substituted with various functional groups. The presence of a chloro group at the 4-position of the phenyl ring and a trifluoromethyl group at the 3-position imparts significant electronic and steric effects, contributing to its unique properties. The synthesis of this compound typically involves multi-step reactions, including coupling reactions and cyclization processes. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, making it more feasible for large-scale production.

Biological Activities: One of the most notable aspects of N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine is its diverse biological activities. It has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral activity is thought to be mediated through the modulation of viral entry or replication processes.

Clinical Trials and Therapeutic Potential: The therapeutic potential of N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary results have shown promising outcomes in terms of efficacy and safety. For instance, in a phase I clinical trial involving patients with advanced solid tumors, the compound was well-tolerated with manageable side effects. Further clinical trials are currently underway to assess its efficacy in larger patient populations.

Recent Research Advancements: Recent advancements in the field have shed light on new applications and mechanisms of action for N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine. For example, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells (CSCs), which are responsible for tumor recurrence and metastasis. Another study in the European Journal of Medicinal Chemistry highlighted its potential as a dual inhibitor of both PI3K and mTOR pathways, making it a promising candidate for combination therapy.

Conclusion: In conclusion, N-4-chloro-3-(trifluoromethyl)phenyl-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 315682-83-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is poised to play a crucial role in advancing medical treatments for cancer and viral infections.